(2-Thiophen-2-yl-1,3-oxazol-5-yl)methyl 6-fluoropyridine-3-carboxylate

• IUPAC Name: (2-thiophen-2-yl-1,3-oxazol-5-yl)methyl 6-fluoropyridine-3-carboxylate
• InChI: InChI=1S/C14H9FN2O3S/c15-12-4-3-9(6-16-12)14(18)19-8-10-7-17-13(20-10)11-2-1-5-21-11/h1-7H,8H2
• InChI Key: OEPQBUCRBXLHRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC=C(O2)COC(=O)C3=CN=C(C=C3)F
• Molecular Formula: C14H9FN2O3S
• Molecular Weight: 304.30 g/mol

Description

Thiophene is a five-membered ring compound with four carbon atoms and one sulfur atom. Oxazole is a five-membered ring containing two nitrogen atoms and one oxygen atom. Pyridine is a six-membered ring with five carbon atoms and one nitrogen atom. The compound you mentioned seems to be a complex organic molecule that contains these structures.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the individual rings (thiophene, oxazole, and pyridine), followed by their connection through various chemical reactions. The exact synthesis pathway would depend on the specific substituents and their positions on the rings.

Scientific Research Applications

Synthesis and Material Science Applications

Synthesis of Heterocyclic Compounds : The compound has been utilized in the synthesis of heterocyclic compounds. For instance, the synthesis of 5-[(Thiophen-3-yl)amino]-1,2,4-triazines showcases the compound's role in nucleophilic substitution reactions, contributing to the development of compounds with potential material science applications A. Krinochkin et al., 2021.

Crystal Structure and Chemical Sensors : The crystal structure of related thiophene compounds has been studied, indicating their importance in the chemical world of heterocyclic compounds. Such studies contribute to the understanding of their potential applications in material science, including their use in chemical sensors and solar cells S. Nagaraju et al., 2018.

Pharmaceutical and Biological Activity

Antitumor and Antimicrobial Activities : Novel thiophene-containing compounds have been synthesized and evaluated for their antitumor and antimicrobial activities. For example, compounds with thiophene moieties have shown high potency against human lung and hepatocellular carcinoma cell lines, indicating their potential as antitumor drugs S. M. Gomha et al., 2017. Additionally, thiophene derivatives have exhibited promising antibacterial and antifungal activity, highlighting their significance in developing new antimicrobial agents K. Raghavendra et al., 2017.

Tuberculostatic Activity : Research on 4-(Het)aryl-4,7-dihydroazolopyrimidines, structural analogs to the mentioned compound, has revealed their potential tuberculostatic activity. This underscores the compound's relevance in the search for new antituberculous agents, offering insights into structure-activity relationships for developing effective treatments against tuberculosis Y. Titova et al., 2019.